![molecular formula C12H14O2 B6152607 {4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol CAS No. 2384500-49-4](/img/new.no-structure.jpg)
{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol
Overview
Description
{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol is a chemical compound with the molecular formula C12H14O2 and a molecular weight of 190.24 g/mol It is characterized by a bicyclic structure that includes a phenyl group and an oxabicyclohexane ring system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol typically involves the [2+2] cycloaddition reaction. This photochemical reaction is used to construct the bicyclic framework, followed by functionalization to introduce the methanol group . The reaction conditions often include the use of ultraviolet light to initiate the cycloaddition and subsequent steps to achieve the desired functional groups.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring safety and cost-effectiveness in an industrial setting.
Chemical Reactions Analysis
Types of Reactions
{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol can undergo various chemical reactions, including:
Oxidation: Conversion of the methanol group to a carbonyl group.
Reduction: Reduction of the phenyl group or other functional groups.
Substitution: Nucleophilic substitution reactions at the methanol group or the bicyclic ring system.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium hydroxide for substitution reactions. The conditions vary depending on the desired transformation but typically involve controlled temperatures and specific solvents to facilitate the reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methanol group would yield a ketone or aldehyde, while substitution reactions could introduce various functional groups into the molecule.
Scientific Research Applications
{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism by which {4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol exerts its effects involves interactions with specific molecular targets. The phenyl group and the oxabicyclohexane ring system can interact with enzymes, receptors, or other biomolecules, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Bicyclo[2.1.1]hexane derivatives: Compounds with similar bicyclic structures but different functional groups.
Phenyl-substituted compounds: Molecules with a phenyl group attached to different core structures.
Uniqueness
{4-phenyl-2-oxabicyclo[211]hexan-1-yl}methanol is unique due to its combination of a phenyl group and an oxabicyclohexane ring system, which imparts distinct chemical and physical properties
Properties
CAS No. |
2384500-49-4 |
|---|---|
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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